Cas no 635757-40-3 (Methanesulfonic acid, trifluoro-, 6-methyl-2-oxo-2H-1-benzopyran-4-ylester)

• Product Name: Methanesulfonic acid, trifluoro-, 6-methyl-2-oxo-2H-1-benzopyran-4-ylester
• CAS No: 635757-40-3
• MF: C₁₁H₇F₃O₅S
• MW: 308.230492830276
• CID: 1654498
• Update Time: 2024-09-12

Methanesulfonic acid, trifluoro-, 6-methyl-2-oxo-2H-1-benzopyran-4-ylester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 6-methyl-2-oxo-2H-1-benzopyran-4-ylester
• Methanesulfonic acid, 1,1,1-trifluoro-, 6-methyl-2-oxo-2H-1-benzopyran-4-yl ester

• Inchi： 1S/C11H7F3O5S/c1-6-2-3-8-7(4-6)9(5-10(15)18-8)19-20(16,17)11(12,13)14/h2-5H,1H3
• InChI Key： MSBLWYSDFPSHOH-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1C2=CC(C)=CC=C2OC(=O)C=1)(=O)=O

Computed Properties

• Exact Mass: 307.99661

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Melting Point: 84-87 °C
• Boiling Point: 401.2±45.0 °C(Predicted)
• PSA: 69.67